![molecular formula C18H19NO3 B6080423 (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine](/img/structure/B6080423.png)
(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine, also known as BDCA, is a novel compound that has recently gained attention in the scientific community due to its potential therapeutic applications. BDCA is a small molecule with a unique chemical structure that makes it a promising candidate for drug development. In
Mechanism of Action
The mechanism of action of (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis. This compound has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis. In neurodegenerative disease research, this compound has been found to reduce oxidative stress and inflammation. In inflammation research, this compound has been found to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine research. One direction is to further investigate its potential therapeutic applications in various fields of medicine. Another direction is to elucidate its mechanism of action and optimize its therapeutic potential. Additionally, this compound can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine can be synthesized using a multi-step process that involves the coupling of two key intermediates. The first intermediate is 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde, which is converted into the corresponding amine by reacting it with methylamine. The second intermediate is 3,4-dihydro-2H-chromen-3-carboxaldehyde, which is converted into the corresponding amine by reacting it with benzylamine. The two amines are then coupled together to form this compound.
Scientific Research Applications
(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)3,4-dihydro-2H-chromen-3-ylamine has been shown to have potential therapeutic applications in various fields of medicine, including cancer, neurodegenerative diseases, and inflammation. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In inflammation research, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-3,4-dihydro-2H-chromen-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c1-2-4-16-14(3-1)10-15(12-22-16)19-11-13-5-6-17-18(9-13)21-8-7-20-17/h1-6,9,15,19H,7-8,10-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNFMWPAATKRBGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)CNC3CC4=CC=CC=C4OC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.